Cas no 868225-01-8 (methyl 2-(2-{(4-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: methyl 2-(2-{(4-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868225-01-8
• MF: C₂₀H₁₇FN₂O₅
• MW: 384.357788801193
• CID: 5861399
• PubChem ID: 2149544
• Update Time: 2025-05-19

methyl 2-(2-{(4-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• 868225-01-8
• methyl 2-[(2-{[(4-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• SR-01000909179-1
• SR-01000909179
• AKOS024610246
• F1808-0205
• methyl 2-((2-(2-((4-fluorophenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• methyl 2-(2-{(4-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

• Inchi： 1S/C20H17FN2O5/c1-27-19(25)12-28-17-4-2-3-16-15(17)9-10-23(20(16)26)11-18(24)22-14-7-5-13(21)6-8-14/h2-10H,11-12H2,1H3,(H,22,24)
• InChI Key： ZPVDVETZTSMZGM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1=CC=C(F)C=C1)=O)C2=O

Computed Properties

• Exact Mass: 384.11214981g/mol
• Monoisotopic Mass: 384.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-(2-{(4-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

Comprehensive Overview of Methyl 2-(2-{(4-Fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868225-01-8)

Methyl 2-(2-{(4-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868225-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, combines an isoquinoline core with a fluorophenyl substituent, making it a subject of interest for drug discovery and development.

The compound's CAS number 868225-01-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often explore its synthetic pathways, biological activity, and mechanism of action, particularly in the context of enzyme inhibition or receptor modulation. Its methyl ester and oxyacetate functional groups contribute to its solubility and reactivity, which are essential for formulation studies.

In recent years, the demand for fluorinated compounds like methyl 2-(2-{(4-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapies, where researchers seek compounds with specific interactions at molecular levels. The 4-fluorophenyl moiety, in particular, is a common feature in many FDA-approved drugs, underscoring its pharmacological relevance.

From a synthetic chemistry perspective, the preparation of CAS 868225-01-8 involves multi-step organic reactions, including amide coupling and esterification. These processes are often optimized for yield and purity, given the compound's potential use in high-throughput screening or as a pharmaceutical intermediate. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structure and purity.

The compound's potential applications extend to cancer research, where its isoquinoline derivatives have shown promise in modulating cell proliferation pathways. Additionally, its carbamoylmethyl group may interact with biological targets involved in inflammation or neurodegenerative diseases, making it a candidate for further preclinical studies. These attributes resonate with current scientific inquiries into small-molecule therapeutics and drug repurposing.

Environmental and safety considerations are also paramount when handling methyl 2-(2-{(4-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory guidelines such as REACH and GMP ensure its safe production and handling in industrial settings.

In summary, CAS 868225-01-8 represents a versatile compound with broad implications for medicinal chemistry and drug development. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the era of AI-driven drug design and computational modeling. As scientific advancements continue, this compound may unlock new therapeutic avenues, addressing unmet medical needs in diverse disease areas.